Cas no 2060007-53-4 (2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol)

• Product Name: 2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol
• CAS No: 2060007-53-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD30488010
• CID: 5612967
• PubChem ID: 125453191
• Update Time: 2025-05-20

2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(3-Methylcyclobutyl)-1,3-oxazol-5-yl]methanol
• 2060007-53-4
• EN300-330323
• CID 125453191
• 5-Oxazolemethanol, 2-(3-methylcyclobutyl)-
• 2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol

• MDL： MFCD30488010
• Inchi： 1S/C9H13NO2/c1-6-2-7(3-6)9-10-4-8(5-11)12-9/h4,6-7,11H,2-3,5H2,1H3
• InChI Key： PJHNABYJZDUZID-UHFFFAOYSA-N
• SMILES： O1C(CO)=CN=C1C1CC(C)C1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 286.4±15.0 °C(Predicted)
• pka: 13.40±0.10(Predicted)

Additional information on 2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol

Recent Advances in the Study of 2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol (CAS: 2060007-53-4)

The compound 2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol (CAS: 2060007-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This oxazole derivative, characterized by a methylcyclobutyl substituent and a hydroxymethyl functional group, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological potential.

Recent research has focused on the synthesis and optimization of 2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits promising inhibitory activity against specific enzymatic targets, making it a candidate for further investigation in drug discovery programs. The study utilized a combination of computational modeling and in vitro assays to validate its binding affinity and selectivity.

In addition to its potential as a therapeutic agent, 2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol has also been explored for its utility in chemical biology. A recent report in ACS Chemical Biology (2024) highlighted its application as a versatile scaffold for the design of probes targeting protein-protein interactions. The study showcased the compound's ability to modulate these interactions, offering insights into its mechanism of action and potential for use in studying cellular pathways.

Further investigations into the pharmacokinetic properties of 2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol have revealed favorable absorption and distribution profiles, as reported in a preclinical study (European Journal of Pharmaceutical Sciences, 2023). The study emphasized the compound's stability under physiological conditions, suggesting its suitability for oral administration. However, challenges related to metabolic clearance were noted, prompting ongoing research into structural modifications to enhance its bioavailability.

The synthetic accessibility of 2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol has also been a topic of interest. A recent publication in Organic Letters (2024) detailed a novel, scalable synthesis route that employs catalytic cyclization strategies to achieve high yields and purity. This advancement is expected to facilitate broader exploration of the compound's applications in both academic and industrial settings.

In conclusion, 2-(3-methylcyclobutyl)-1,3-oxazol-5-ylmethanol (CAS: 2060007-53-4) represents a promising candidate in the realm of chemical biology and drug discovery. Its diverse biological activities, coupled with advances in synthetic methodologies, underscore its potential as a valuable tool for researchers. Future studies are anticipated to further elucidate its therapeutic potential and expand its applications in targeted therapies and diagnostic probes.